Cas no 1291862-31-1 (4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one)
1291862-31-1 structure
Product Name:4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one
CAS No:1291862-31-1
MF:C22H13BrN4O2
MW:445.2682
CID:5345154
Update Time:2023-11-21
4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-phenylphthalazin-1-one
- 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-phenylphthalazin-1(2H)-one
- 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one
- 4-(3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl)-2-phenylphthalazin-1(2H)-one
- STL096785
-
- Inchi: 1S/C22H13BrN4O2/c23-15-8-6-7-14(13-15)20-24-21(29-26-20)19-17-11-4-5-12-18(17)22(28)27(25-19)16-9-2-1-3-10-16/h1-13H
- InChI Key: MPEDFWXBPRXOKB-UHFFFAOYSA-N
- SMILES: BrC1=C([H])C([H])=C([H])C(=C1[H])C1=NOC(C2C3=C([H])C([H])=C([H])C([H])=C3C(N(C3C([H])=C([H])C([H])=C([H])C=3[H])N=2)=O)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 638
- XLogP3: 5.3
- Topological Polar Surface Area: 71.6
4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-7449-2μmol |
4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one |
1291862-31-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7449-5μmol |
4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one |
1291862-31-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7449-10μmol |
4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one |
1291862-31-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7449-20μmol |
4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one |
1291862-31-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7449-1mg |
4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one |
1291862-31-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7449-2mg |
4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one |
1291862-31-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7449-3mg |
4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one |
1291862-31-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7449-4mg |
4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one |
1291862-31-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7449-5mg |
4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one |
1291862-31-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-7449-10mg |
4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one |
1291862-31-1 | 10mg |
$79.0 | 2023-09-10 |
4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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